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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the therapeutic potential of ML365, a
selective inhibitor of the two-pore domain potassium channels, with a focus on its application in
various disease models. This document consolidates quantitative data, detailed experimental
protocols, and key signaling pathways to serve as a comprehensive resource for the scientific
community.

Executive Summary

ML365 has emerged as a potent modulator of inflammatory responses through its targeted
inhibition of potassium channels, primarily TWIK2 (Tandem of P-domains in a Weak Inward
rectifying K+ channel-related K+ channel 2) and KCNK3/TASKL1. Its mechanism of action
centers on the suppression of the NLRP3 inflammasome and the NF-kB signaling pathway,
both critical drivers of inflammation. Preclinical studies, predominantly in models of
endotoxemia, have demonstrated the significant therapeutic potential of ML365 in mitigating
severe inflammatory responses. This guide offers a detailed exploration of the existing data
and methodologies to facilitate further research and development of ML365 as a potential
therapeutic agent.
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Quantitative Data on ML365 Efficacy and
Pharmacokinetics

The following tables summarize the key quantitative data from in vitro and in vivo studies of
ML365.

Table 1: In Vitro Efficacy of ML365

Target Assay Cell Type IC50 Citation

Whole-cell
muTWIK2 COSs-7 4.07+1.5uM [1]
voltage-clamp

Thallium influx

KCNK3/TASK1 fluorescent - 4nM [2]
assay
Automated

KCNK3/TASK1 electrophysiology - 16 nM 2]
assay

Table 2: In Vivo Efficacy of ML365 in LPS-Induced Endotoxemia Model
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] Treatment Outcome .
Animal Model Results Citation
Protocol Measures

1, 10, 25 mg/kg
) ML365 (i.p.) 1h Serum IL-1(3 o
C57BL/6 mice ] reduction in IL- [1]
prior to 10 mg/kg  levels 18

LPS

Dose-dependent

1, 10, 25 mg/kg

] ML365 (i.p.) 1h Serum TNF-a No significant
C57BL/6 mice ) [1]
priorto 10 mg/kg  levels decrease
LPS

1, 10, 25 mg/kg
] ML365 (i.p.) 1h Inflammatory )
C57BL/6 mice ] o Ameliorated [1]
prior to 10 mg/kg  lung injury

LPS

Table 3: Pharmacokinetic Properties of ML365

Administr ] Oral
) _ Half-life ) . o
Species ation Dose Cmax (t1/2) Bioavaila Citation
Route bility (F)
Intravenou
Rat 7 mg/kg - 13.58 h - [1]
s
2005.90
Rat Oral 17.5 mg/kg - 22.49% [1]
ng/mL

Signaling Pathways Modulated by ML365

ML365 exerts its anti-inflammatory effects by modulating two key signaling pathways: the
NLRP3 inflammasome activation pathway and the NF-kB signaling pathway.

NLRP3 Inflammasome Pathway
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ML365 inhibits the TWIK2 potassium channel, which is crucial for potassium efflux, an
essential upstream event for the activation of the NLRP3 inflammasome in response to ATP.[1]
By blocking this channel, ML365 prevents the assembly of the inflammasome complex, thereby
inhibiting the cleavage of pro-caspase-1 to its active form and the subsequent maturation and
release of the pro-inflammatory cytokine IL-13.[1]
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Caption: ML365 inhibits the TWIK2 channel, blocking NLRP3 inflammasome activation.
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NF-kB Signaling Pathway

ML365 has also been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory
response by regulating the NF-kB signaling pathway.[3] It suppresses the release of pro-
inflammatory cytokines such as TNF-a, IL-6, and IL-1[3.[3] ML365 achieves this by inhibiting the
phosphorylation of key upstream kinases Erk, p38, and Jnk, which are involved in the
activation of the NF-kB pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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